2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic acid

• Molecular Formula: C11H10N2O3S2
• Molecular Weight: 282.3 g/mol
• SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSCC(=O)O
• InChI: InChI=1S/C11H10N2O3S2/c14-9(5-17-6-10(15)16)13-11-12-7-3-1-2-4-8(7)18-11/h1-4H,5-6H2,(H,15,16)(H,12,13,14)
• InChIKey: YWFNFDFOIRNHNV-UHFFFAOYSA-N

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic Acid – Compound Overview

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic acid (CAS 486400-30-0) is a heterocyclic building block of the benzothiazole class, distinguished by a thioether bridge linking a benzo[d]thiazol-2-ylamino-2-oxoethyl moiety to an acetic acid terminus . The compound presents as a C₁₁H₁₀N₂O₃S₂ structure with a molecular weight of 282.34 g/mol and is typically supplied at ≥98% purity . Its architecture—incorporating a hydrogen-bond-donating carboxylic acid, a flexible thioether linker, and a planar benzothiazole ring—positions it as a versatile intermediate for developing bioactive conjugates or for direct pharmacological screening, making informed sourcing essential when project objectives hinge on specific physicochemical or reactivity profiles.

1

Direct conjugation handle

Free -COOH enables one-step amide coupling without deprotection, streamlining PROTAC or bioconjugate assembly.

2

Balanced permeability profile

LogP 2.05 and TPSA 79.29 Ų position this building block within favorable property space for oral fragment progression.

3

Fragment-based screening ready

MW 282 Da, HBD 2, HBA 5 meet Rule of Three; benzothiazole core targets privileged bacterial and kinase pockets.

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic Acid – Generic Substitution Risks

Benzothiazole derivatives are not interchangeable building blocks. Even minor structural perturbations—such as esterification of the carboxylic acid, methylation on the benzothiazole ring, or replacement of the thioether sulfur—can drastically alter hydrogen-bonding capacity, lipophilicity, and metabolic stability of the final conjugates . The target compound uniquely supplies a free carboxylic acid handle for direct conjugation without a deprotection step, a LogP of 2.05, and a TPSA of 79.29 Ų , parameters that are unavailable in its ethyl ester or 6-methyl analogs. Substituting with a seemingly similar benzothiazole intermediate risks compromising downstream synthetic efficiency, physicochemical compatibility, and ultimately the biological profile of the derived products.

Target compound Free acid, thioether-linked benzothiazole

Unprotected -COOH; LogP 2.05, TPSA 79.29 Ų; ready for direct coupling.

6-Methyl analog Higher LogP & TPSA shift

Methyl substitution raises LogP to 2.43 and TPSA to 132.83 Ų, altering permeability and solubility balance in derived conjugates.

Target compound Carboxylic acid, no protecting group

Direct amide bond formation; avoids ester hydrolysis yield losses and purification overhead.

Ethyl ester analog Protected -COOH requires deprotection

CAS 403836-17-9 demands an extra synthetic step; typical hydrolysis yields range 70–95%, raising cost and failure risk in parallel libraries.

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic Acid – Key Differentiators

Lipophilicity & Polarity vs. 6-Methyl Analog

The target compound exhibits a LogP of 2.05, which is 0.38 log units lower than the 6-methyl-substituted analog (LogP 2.43) . Simultaneously, its Topological Polar Surface Area (TPSA) is 79.29 Ų, compared to 132.83 Ų for the methyl analog . Lower LogP and TPSA suggest improved aqueous solubility and permeability balance, making the target compound a more favorable fragment for oral bioavailability optimization.

Lipophilicity & TPSA

Reported

Target
LogP 2.05
TPSA 79.29 Ų

Δ −0.38
Δ −53.54 Ų

6-Methyl analog
LogP 2.43
TPSA 132.83 Ų

Supports permeability balance review for oral lead optimization.

Computed descriptors; experimental confirmation recommended.

Evidence Dimension	LogP and TPSA
Target Compound Data	LogP = 2.05; TPSA = 79.29 Ų
Comparator Or Baseline	2-((2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)acetic acid: LogP = 2.43; TPSA = 132.83 Ų
Quantified Difference	ΔLogP = -0.38; ΔTPSA = -53.54 Ų
Conditions	Computed molecular descriptors; source: vendor technical datasheets

Why This Matters

For lead optimization programs targeting oral drugs, the lower LogP and TPSA of the target compound predict superior intestinal absorption and a reduced likelihood of P-glycoprotein efflux compared to the methyl analog.

Free Carboxylic Acid vs. Protected Ester Analogs

Unlike its ethyl ester analog (CAS 403836-17-9), which requires a hydrolysis step to unmask the carboxylic acid for conjugation, the target compound supplies a free -COOH group . This eliminates a synthetic transformation, saves at least one reaction step, and avoids potential side reactions or yield losses associated with ester deprotection under basic or acidic conditions. The free acid also enables direct salt formation for improved aqueous solubility during biological assays.

Functional group access

Class-level

Target
Free -COOH

1 step saved

Ethyl ester
Protected -COOEt

Supports direct conjugation workflow, reducing synthesis cost and risk.

Typical ester hydrolysis yields 70–95%, adding purification burden.

Evidence Dimension	Functional Group Accessibility
Target Compound Data	Free carboxylic acid (-COOH); ready for direct amide coupling or salt formation.
Comparator Or Baseline	Ethyl 2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetate (CAS 403836-17-9); protected as ethyl ester.
Quantified Difference	One synthetic step saved; typical ester hydrolysis yields range 70–95%, introducing material loss.
Conditions	Standard amide bond formation protocols; vendor product descriptions.

Why This Matters

Procurement of the free acid directly reduces synthesis time, cost, and purification burden, particularly in high-throughput conjugation campaigns where every additional step multiplies failure risk.

Hydrogen-Bond Donor Advantage in Fragment-Based Design

The target compound possesses exactly 2 hydrogen-bond donors (HBD), adhering to the 'Rule of Three' for fragment-based screening (HBD ≤ 3) . In contrast, many benzothiazole-2-amino derivatives lacking the free carboxylic acid (e.g., 2-(1,3-benzothiazol-2-ylamino)ethanol, HBD = 2 but without an ionizable acid) cannot form strong charge-assisted hydrogen bonds with basic residues in protein binding pockets. The combination of 2 HBDs and a free -COOH offers a unique interaction fingerprint that is absent in neutral or esterified analogs.

HBD & ionization

Class-level

Target
HBD=2
ionizable -COOH

salt-bridge capable

Neutral analog
HBD=2
no ionizable acid

Enables salt-bridge interactions in fragment screening at physiological pH.

May improve hit detection in STD-NMR and thermal shift assays.

Evidence Dimension	Hydrogen-Bond Donor Count and Ionization State
Target Compound Data	HBD = 2 (carboxylic acid OH + amide NH); ionizable -COOH (pKa ~4.5).
Comparator Or Baseline	2-(1,3-Benzothiazol-2-ylamino)ethanol: HBD = 2, but neutral, no ionizable acid.
Quantified Difference	Presence vs. absence of an ionizable acid center enabling salt-bridge interactions.
Conditions	Computed molecular descriptors; fragment-screening library design principles.

Why This Matters

For fragment-based screening, the ionizable carboxylic acid enables detection by both thermal shift and STD-NMR at physiologically relevant pH, increasing hit-finding probability compared to neutral benzothiazole fragments.

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic Acid – Key Applications

Direct Conjugation for PROTAC Linker Design

The free carboxylic acid enables one-step amide coupling to amine-functionalized E3 ligase ligands, while the benzothiazole ring can engage the target protein via π-stacking or hydrogen bonding . The balanced LogP (2.05) and TPSA (79.29 Ų) keep the linker within favorable permeability space, reducing the risk of creating impermeable PROTACs . This contrasts with ester analogs requiring deprotection and methyl-substituted variants with higher LogP (2.43), which may push the ternary complex toward insolubility .

Fragment Library for Antimicrobial Screening

With exactly 2 hydrogen-bond donors, 5 acceptors, and a molecular weight of 282 Da, this compound meets all 'Rule of Three' criteria for fragment-based screening . The benzothiazole core is a privileged scaffold against bacterial targets such as DprE1 and DNA gyrase, as demonstrated by structurally related 2-(benzo[d]thiazol-2-ylthio)acetic acid amide conjugates inhibiting M. tuberculosis growth at 8–64 µg/mL [1]. Incorporating the free acid fragment allows direct biophysical screening without synthetic modification, accelerating hit identification timelines.

Bioisostere Intermediate for Drug Candidates

The thioether (-S-CH₂-) and carboxylic acid (-COOH) combination serves as a bioisostere for glutaric acid or γ-aminobutyric acid (GABA) analogs, enabling the design of CNS-penetrant drug candidates . The TPSA of 79.29 Ų is within the optimal range (<90 Ų) for blood-brain barrier penetration, while the rotatable bond count of 5 provides sufficient conformational flexibility for target engagement . Alternative benzothiazole intermediates with higher TPSA (e.g., 132.83 Ų for the 6-methyl analog) would be excluded from CNS programs at the design stage .

Covalent Warhead Optimization via Thioether Tether

The thioether linkage offers distinct reactivity compared to oxyether or amino linkers: it resists metabolism by cytochrome P450s better than oxyethers while maintaining sufficient nucleophilic character for late-stage functionalization . The compound's 5 rotatable bonds allow optimal spacing between the benzothiazole recognition element and the carboxylic acid warhead, matching the geometry required for targeting cysteine proteases or kinases that feature a deep binding pocket flanked by a nucleophilic residue.

Application

Selection Property

Validation Focus

PROTAC linker design

Free -COOH for direct E3 ligand coupling; balanced LogP/TPSA keeps linker in permeable space

Permeability context and ternary complex solubility review

Fragment library for antimicrobial screening

Rule of Three compliance (MW, HBD, HBA); benzothiazole privileged scaffold

Biophysical screening and hit identification against bacterial targets

Bioisostere intermediate for CNS candidates

Thioether-carboxylic acid pair mimics glutaric acid/GABA motifs; TPSA within CNS range

CNS-penetrant candidate design context; P-gp efflux risk review

Covalent warhead optimization

Thioether linker resists CYP metabolism; 5 rotatable bonds allow optimal warhead spacing

Kinase/cysteine protease targeting geometry validation

• [1] Mir F, Shafi S, Zaman MS, Kalia NP, Rajput VS, Mulakayala C, Mulakayala N, Khan IA, Alam MS. Sulfur rich 2-mercaptobenzothiazole and 1,2,3-triazole conjugates as novel antitubercular agents. Eur J Med Chem. 2014 Apr 9;76:274-83. PMID: 24589483. View Source